N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.3 g/mol
• IUPAC Name: N-[(E)-(2,4-dimethoxyphenyl)methylideneamino]-5-methyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C14H16N4O3/c1-9-6-12(17-16-9)14(19)18-15-8-10-4-5-11(20-2)7-13(10)21-3/h4-8H,1-3H3,(H,16,17)(H,18,19)/b15-8+
• InChI Key: LKMJMLRVCDXJCB-OVCLIPMQSA-N
• Isomeric SMILES: CC1=CC(=NN1)C(=O)N/N=C/C2=C(C=C(C=C2)OC)OC
• SMILES: CC1=CC(=NN1)C(=O)NN=CC2=C(C=C(C=C2)OC)OC

Description

N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide, also known as DMPH, is a chemical compound that has been widely studied for its potential applications in scientific research. The compound has been synthesized using various methods, and its mechanism of action has been investigated to understand its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide is not fully understood, but it is believed to involve the inhibition of reactive oxygen species and the induction of apoptosis in cancer cells. N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has also been shown to chelate metal ions, which may contribute to its fluorescent properties.
Biochemical and Physiological Effects:
N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has been shown to have antioxidant and anti-inflammatory effects in vitro and in vivo. It has also been shown to inhibit the growth of cancer cells in vitro, although further studies are needed to determine its efficacy in vivo.

Advantages and Limitations for Lab Experiments

N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has several advantages for use in lab experiments, including its fluorescent properties, its ability to chelate metal ions, and its potential as an inhibitor of cancer cell growth. However, there are also limitations to its use, including its potential toxicity and the need for further studies to determine its efficacy in vivo.

Future Directions

There are several future directions for research on N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide, including further studies on its mechanism of action, its potential as a therapeutic agent for cancer and other diseases, and its use as a fluorescent probe for the detection of metal ions. Other potential areas of research include the development of new synthesis methods for N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide and the investigation of its potential as a biomarker for disease.

Synthesis Methods

N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide can be synthesized using various methods, including the reaction of 2,4-dimethoxybenzaldehyde with hydrazine hydrate and 3-methyl-1H-pyrazole-5-carbohydrazide in ethanol under reflux conditions. The resulting product is then purified using recrystallization or column chromatography. Other methods include the reaction of 2,4-dimethoxybenzaldehyde with hydrazine hydrate and 3-methyl-1H-pyrazole-5-carboxylic acid hydrazide in the presence of acetic acid and sodium acetate.

Scientific Research Applications

N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has been studied for its potential applications in scientific research, including its use as a fluorescent probe for the detection of metal ions and as an inhibitor of cancer cell growth. N'-[(E)-(2,4-dimethoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has also been investigated for its antioxidant and anti-inflammatory properties.